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Compound Name: Methyl (isobutyl)carbamate

Cat. No.: B15211072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl (isobutyl)carbamate, systematically known as 2-methylpropyl N-methylcarbamate, is

an organic compound belonging to the carbamate class. Carbamates are esters of carbamic

acid and are characterized by the -OC(O)N- functional group. While the broader class of

carbamates has been extensively studied and utilized in various applications, including as

pesticides and pharmaceuticals, specific data for methyl (isobutyl)carbamate is not widely

available in public scientific literature. This guide provides a comprehensive overview of the

known and predicted chemical properties of methyl (isobutyl)carbamate, alongside

established experimental protocols for the synthesis and analysis of related carbamate

compounds. Due to the limited specific data, this document leverages information on

structurally similar carbamates to infer potential properties and methodologies.

Chemical and Physical Properties
Quantitative data for methyl (isobutyl)carbamate is sparse. The following table summarizes

the available and predicted information for this compound, alongside data for the related but

distinct compound, 2-methylpropyl carbamate, for comparative purposes. It is crucial to note

that properties for 2-methylpropyl carbamate should not be directly attributed to methyl
(isobutyl)carbamate.
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Property

Methyl
(isobutyl)carbamate (2-
methylpropyl N-
methylcarbamate)

2-methylpropyl carbamate

Molecular Formula C₆H₁₃NO₂[1] C₅H₁₁NO₂

Molecular Weight 131.17 g/mol [1] 117.15 g/mol [2]

CAS Number 56875-02-6 543-28-2

IUPAC Name
2-methylpropyl N-

methylcarbamate
2-methylpropyl carbamate

Melting Point Data not available 67 °C[2]

Boiling Point Data not available 207 °C[2]

Solubility Data not available Data not available

Density Data not available Data not available

Appearance Data not available Data not available

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of methyl (isobutyl)carbamate
are not readily found in the literature. However, general methodologies for the synthesis and

analysis of N-methylcarbamates are well-established and can be adapted for this specific

compound.

Synthesis of N-methylcarbamates
A common method for the synthesis of N-methylcarbamates involves the reaction of an alcohol

with an isocyanate. For the synthesis of methyl (isobutyl)carbamate, this would involve the

reaction of isobutanol (2-methylpropan-1-ol) with methyl isocyanate.

Reaction:

(CH₃)₂CHCH₂OH + CH₃NCO → (CH₃)₂CHCH₂OC(O)NHCH₃
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General Procedure:

Reaction Setup: A solution of isobutanol in a suitable aprotic solvent (e.g., anhydrous diethyl

ether or tetrahydrofuran) is prepared in a reaction vessel equipped with a magnetic stirrer

and a dropping funnel, under an inert atmosphere (e.g., nitrogen or argon).

Addition of Isocyanate: Methyl isocyanate is added dropwise to the alcohol solution at a

controlled temperature, typically 0 °C, to manage the exothermic reaction.

Reaction Monitoring: The reaction progress is monitored by a suitable analytical technique,

such as thin-layer chromatography (TLC) or infrared (IR) spectroscopy (monitoring the

disappearance of the isocyanate peak around 2250-2275 cm⁻¹).

Work-up: Upon completion, the reaction mixture is typically washed with a saturated

aqueous solution of sodium bicarbonate and then with brine. The organic layer is dried over

an anhydrous salt (e.g., magnesium sulfate or sodium sulfate), filtered, and the solvent is

removed under reduced pressure.

Purification: The crude product can be purified by distillation or column chromatography on

silica gel.

Logical Workflow for Carbamate Synthesis
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Caption: General workflow for the synthesis of methyl (isobutyl)carbamate.
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Analysis of N-methylcarbamates
The analysis of N-methylcarbamates, particularly in environmental and food samples, is often

performed using High-Performance Liquid Chromatography (HPLC) with post-column

derivatization and fluorescence detection, as outlined in EPA Method 531.1 and 531.2.[3][4]

General HPLC Protocol:

Sample Preparation: The sample containing the carbamate is extracted with a suitable

solvent (e.g., acetonitrile or methanol). The extract may require a cleanup step, such as

solid-phase extraction (SPE), to remove interfering matrix components.

Chromatographic Separation: An aliquot of the prepared sample is injected into an HPLC

system equipped with a C18 reversed-phase column. A gradient elution is typically employed

using a mobile phase consisting of water and an organic modifier like acetonitrile or

methanol.

Post-Column Derivatization: After separation on the column, the eluent is mixed with a

reagent to hydrolyze the N-methylcarbamate to methylamine. This is followed by reaction

with o-phthalaldehyde (OPA) and a thiol (e.g., 2-mercaptoethanol) to form a highly

fluorescent isoindole derivative.

Fluorescence Detection: The fluorescent derivative is detected by a fluorescence detector,

providing high sensitivity and selectivity.

Quantification: The concentration of the carbamate in the sample is determined by

comparing its peak area to that of a calibration curve generated from standards of known

concentrations.

Experimental Workflow for HPLC Analysis of N-methylcarbamates
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Caption: General workflow for the HPLC analysis of N-methylcarbamates.
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Spectroscopic Data
Specific spectroscopic data (NMR, IR, Mass Spectrometry) for methyl (isobutyl)carbamate is

not readily available. However, the expected spectral features can be predicted based on its

structure.

¹H NMR: Expected signals would include a doublet for the two methyl groups of the isobutyl

moiety, a multiplet for the methine proton, a doublet for the methylene group adjacent to the

oxygen, a singlet for the N-methyl group, and a broad singlet for the N-H proton.

¹³C NMR: Signals corresponding to the different carbon atoms in the isobutyl group, the N-

methyl group, and the carbonyl carbon of the carbamate would be expected.

IR Spectroscopy: Characteristic absorption bands would be expected for the N-H stretch

(around 3300-3500 cm⁻¹), C-H stretches (around 2850-3000 cm⁻¹), the carbonyl (C=O)

stretch of the carbamate (around 1680-1730 cm⁻¹), and C-O stretches (around 1250 cm⁻¹).

Mass Spectrometry: The molecular ion peak (M⁺) would be expected at m/z = 131.

Fragmentation patterns would likely involve the loss of the isobutyl group or cleavage of the

carbamate linkage.

Signaling Pathways and Biological Interactions
There is no readily available information in the scientific literature regarding the specific

signaling pathways or biological interactions of methyl (isobutyl)carbamate. The broader

class of N-methylcarbamates is known to act as cholinesterase inhibitors, which is the basis for

their use as insecticides.[5] This mode of action involves the carbamoylation of the serine

hydroxyl group in the active site of the acetylcholinesterase enzyme, leading to its inactivation.

However, without specific studies on methyl (isobutyl)carbamate, its biological activity

remains uncharacterized.

Conclusion
This technical guide provides an overview of the known and predicted chemical properties of

methyl (isobutyl)carbamate. While specific experimental data for this compound is limited,

established methodologies for the synthesis and analysis of related N-methylcarbamates offer

a solid foundation for researchers. The provided general protocols and expected spectroscopic
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features can guide future experimental work on this compound. Further research is needed to

fully characterize the physical, chemical, and biological properties of methyl
(isobutyl)carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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